Cas no 108991-21-5 (Naphtho[2,1-d]thiazol-4-amine,6,7,8,9-tetrahydro-2-methyl-)

• Product Name: Naphtho[2,1-d]thiazol-4-amine,6,7,8,9-tetrahydro-2-methyl-
• CAS No: 108991-21-5
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 128240
• PubChem ID: 121226571
• Update Time: 2025-04-18

Naphtho[2,1-d]thiazol-4-amine,6,7,8,9-tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,1-d]thiazol-4-amine,6,7,8,9-tetrahydro-2-methyl-
• Naphtho[2,1-d]thiazole,4-amino-6,7,8,9-tetrahydro-2-methyl- (6CI)
• 108991-21-5
• 2-Methyl-6,7,8,9-tetrahydronaphtho[2,1-d]thiazol-4-amine
• Naphtho[2,1-d]thiazole, 4-amino-6,7,8,9-tetrahydro-2-methyl- (6CI)

• Inchi： 1S/C12H14N2S/c1-7-14-11-10(13)6-8-4-2-3-5-9(8)12(11)15-7/h6H,2-5,13H2,1H3
• InChI Key： DKOGNWXVOYGZRD-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C(C=C3CCCCC3=C12)N

Computed Properties

• Exact Mass: 218.08776963g/mol
• Monoisotopic Mass: 218.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.2Ų